3-((4-Aminophenyl)amino)-5-phenylcyclohex-2-EN-1-one

• IUPAC Name: 3-(4-aminoanilino)-5-phenylcyclohex-2-en-1-one
• InChI: InChI=1S/C18H18N2O/c19-15-6-8-16(9-7-15)20-17-10-14(11-18(21)12-17)13-4-2-1-3-5-13/h1-9,12,14,20H,10-11,19H2
• InChI Key: YLFLJDSQDWIXTH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C=C1NC2=CC=C(C=C2)N)C3=CC=CC=C3
• Molecular Formula: C18H18N2O
• Molecular Weight: 278.3 g/mol

Description

The compound is an organic molecule with multiple functional groups, including an amino group and a cyclohexenone group. It’s likely to be involved in various chemical reactions due to these functional groups.

Synthesis Analysis

While specific synthesis methods for this compound aren’t available, similar compounds are often synthesized through reactions like nitration, reduction, or various coupling reactions.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using techniques like Density Functional Theory. These studies often involve calculating vibrational modes and potential energy distributions.

Chemical Reactions Analysis

The compound’s chemical reactivity would likely be influenced by its functional groups. For instance, the amino groups might participate in nucleophilic substitution reactions, while the cyclohexenone group could be involved in addition reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability would need to be determined experimentally.

Scientific Research Applications

Pharmacological and Biological Applications

• Phenolic Acids and Health Benefits : Phenolic acids like Chlorogenic Acid (CGA) have been extensively studied for their antioxidant, anti-inflammatory, hepatoprotective, and cardioprotective effects. These properties could suggest potential health-related research applications for similar compounds containing phenyl and amino groups (Naveed et al., 2018).

• Heterocyclic Compounds in Drug Synthesis : The reactivity of heterocyclic compounds, including those with amino and phenyl groups, makes them valuable in synthesizing a wide range of pharmaceuticals. This includes applications in creating heterocycles like pyrazolo-imidazoles and spiropyridines, which are crucial in medicinal chemistry (Gomaa & Ali, 2020).

• Cancer Research : Compounds with similar structural features have been evaluated for their potential carcinogenicity and as anticancer agents, indicating a research interest in such compounds for understanding and treating various cancers (Ashby et al., 1978); (Hossain et al., 2020).

• Synthesis of N-Heterocycles : Research into the use of cyclic imines in Ugi reactions has highlighted the synthesis of peptide moieties connected to N-heterocyclic motifs, important in the development of natural products and pharmaceutical compounds (Nazeri et al., 2020).

Chemical Synthesis and Material Science

• Metathesis Reactions : The application of metathesis reactions in synthesizing functionalized β-amino acid derivatives showcases the importance of cyclic and acyclic compounds in creating molecules with significant biological activities (Kiss et al., 2018).

• Biomarker Analysis : The analysis of biomarkers like N-deoxyguanosine-C8-4-aminobiphenyl highlights the role of aromatic amines in assessing cancer risk, pointing to research into similar compounds for biomarker detection (Chen et al., 2018).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if used as a drug, it would interact with biological targets in the body.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling it. This includes avoiding inhalation, ingestion, and contact with skin or eyes.